Cas no 899548-82-4 (methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate)

• Product Name: methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate
• CAS No: 899548-82-4
• MF: C₁₉H₁₆BrNO₃S
• MW: 418.304243087769
• CID: 5424586
• PubChem ID: 15988440
• Update Time: 2025-05-24

methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(4-bromophenyl)methoxy]-2-methylsulfanylquinoline-3-carboxylate
• methyl 4-((4-bromobenzyl)oxy)-2-(methylthio)quinoline-3-carboxylate
• 899548-82-4
• C200-4591
• HMS1815G10
• AKOS001781282
• methyl 4-[(4-bromophenyl)methoxy]-2-(methylsulfanyl)quinoline-3-carboxylate
• F3411-2304
• NCGC00105271-01
• CHEMBL1553266
• Methyl 4-[(4-bromophenyl)methoxy]-2-(methylthio)-3-quinolinecarboxylate
• methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate

• Inchi： 1S/C19H16BrNO3S/c1-23-19(22)16-17(24-11-12-7-9-13(20)10-8-12)14-5-3-4-6-15(14)21-18(16)25-2/h3-10H,11H2,1-2H3
• InChI Key： XGTKAFQPUUWMSV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(OCC2=CC=C(Br)C=C2)=C(C(OC)=O)C=1SC

Computed Properties

• Exact Mass: 417.00343g/mol
• Monoisotopic Mass: 417.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.3±50.0 °C(Predicted)
• pka: 2.64±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate

Comprehensive Overview of Methyl 4-(4-Bromophenyl)methoxy-2-(Methylsulfanyl)Quinoline-3-Carboxylate (CAS No. 899548-82-4)

The compound methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate (CAS No. 899548-82-4) is a quinoline derivative with significant potential in pharmaceutical and material science research. Its unique structure, featuring a bromophenyl moiety and a methylsulfanyl group, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and organic electronics.

One of the most searched questions regarding this compound is: "What are the synthetic applications of methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate?" The answer lies in its versatility. The bromine atom at the 4-position of the phenyl ring allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. Additionally, the methylsulfanyl group can be oxidized or substituted, offering a pathway to diverse derivatives.

Another trending topic in the scientific community is the role of quinoline-based compounds in antimicrobial and anticancer research. While methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate itself is not a drug, its structural features align with those of bioactive molecules. For instance, the quinoline core is a common scaffold in FDA-approved drugs like chloroquine and ciprofloxacin. This connection has spurred interest in exploring its derivatives for potential therapeutic uses.

From a material science perspective, the compound's conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors. With the growing demand for flexible electronics and OLED technologies, researchers are investigating similar quinoline derivatives for their optoelectronic properties. This aligns with the frequent search query: "Can quinoline derivatives be used in organic LEDs?"

The synthesis of methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate typically involves multi-step reactions, including esterification, etherification, and halogenation. Detailed protocols are often sought after, as evidenced by searches like "synthesis route for CAS 899548-82-4". Proper handling and characterization techniques, such as NMR and HPLC, are crucial to ensure purity and yield, which are critical for downstream applications.

In conclusion, methyl 4-(4-bromophenyl)methoxy-2-(methylsulfanyl)quinoline-3-carboxylate (CAS No. 899548-82-4) is a multifaceted compound with promising applications in both pharmaceutical and material science fields. Its structural adaptability and relevance to current research trends make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in academic and industrial research.